1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol

• IUPAC Name: 1-[(5-methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol
• InChI: InChI=1S/C11H15F3N2O2/c1-8-6-15-9(18-8)7-16-4-2-10(17,3-5-16)11(12,13)14/h6,17H,2-5,7H2,1H3
• InChI Key: UMSHTAJIEBXVTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(O1)CN2CCC(CC2)(C(F)(F)F)O
• Molecular Formula: C11H15F3N2O2
• Molecular Weight: 264.24 g/mol

Description

1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol, also known as MTOP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTOP is a piperidine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol is believed to act as a modulator of neurotransmitter release, particularly acetylcholine release. 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has been shown to inhibit acetylcholinesterase activity, leading to an increase in acetylcholine levels in the brain. 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has also been shown to modulate synaptic plasticity, which may contribute to its potential cognitive-enhancing effects.
Biochemical and physiological effects:
1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has been shown to have various biochemical and physiological effects, including an increase in acetylcholine levels in the brain, modulation of synaptic plasticity, and potential cognitive-enhancing effects. 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has also been shown to have neuroprotective effects, including the ability to protect against oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has several advantages for lab experiments, including its ability to modulate neurotransmitter release and improve cognitive function. However, there are also limitations to using 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol in lab experiments, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol, including further studies on its potential therapeutic applications for various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, further studies are needed to determine the safety and efficacy of 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol, as well as its potential side effects. Finally, further studies are needed to determine the optimal dosage and administration of 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol for various applications.

Synthesis Methods

1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol can be synthesized using various methods, including the reaction of 5-methyl-2-oxazoline with piperidine, followed by the reaction with trifluoromethyl iodide. Another method involves the reaction of 5-methyl-2-oxazoline with piperidine, followed by the reaction with trifluoroacetic anhydride. The yield of 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol using these methods ranges from 50-80%.

Scientific Research Applications

1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has been studied as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In pharmacology, 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has been studied for its potential effects on the central nervous system, including its ability to modulate neurotransmitter release and inhibit acetylcholinesterase activity. In neuroscience, 1-[(5-Methyl-1,3-oxazol-2-yl)methyl]-4-(trifluoromethyl)piperidin-4-ol has been studied for its potential to modulate synaptic plasticity and improve cognitive function.